Cas no 172753-37-6 (Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI))
172753-37-6 structure
Product Name:Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI)
CAS No:172753-37-6
MF:C16H30N2OS
MW:298.487203121185
CID:228394
PubChem ID:3075189
Update Time:2025-04-19
Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI)
- 2,5-bis(piperidin-1-ylmethyl)thiolane 1-oxide
- Piperidine, 1,1'-((tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene))bis-, (2-alpha,5-alpha)-
- DTXSID10938204
- (2-alpha,5-alpha)-2,5-Di(piperidinomethyl)-1-thiacyclopentane-1-oxide
- 2,5-Bis[(piperidin-1-yl)methyl]-1lambda~4~-thiolan-1-one
- 172753-37-6
-
- Inchi: 1S/C16H30N2OS/c19-20-15(13-17-9-3-1-4-10-17)7-8-16(20)14-18-11-5-2-6-12-18/h15-16H,1-14H2
- InChI Key: LLYAHBPUPWRFHA-UHFFFAOYSA-N
- SMILES: S1(C(CN2CCCCC2)CCC1CN1CCCCC1)=O
Computed Properties
- Exact Mass: 298.2081
- Monoisotopic Mass: 298.20788476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 23.55
Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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